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Compound of Interest

Compound Name:
(2-Cyclopropylthiazol-5-

yl)methanol

CAS No.: 1267174-19-5

Cat. No.: B596491

Get Quote

Executive Summary
This guide provides a rigorous high-resolution mass spectrometry (HRMS) characterization of

KW-2449 (CAS 1000669-72-6), a multi-targeted kinase inhibitor. While often quantified using

nominal mass spectrometry (QqQ) for pharmacokinetic (PK) studies, HRMS is indispensable

for identifying oxidative metabolites and distinguishing the parent compound from isobaric

interferences in complex matrices.

Here, we objectively compare the performance of Orbitrap-based HRMS against Triple

Quadrupole (QqQ) platforms, demonstrating why HRMS is the superior choice for early-stage

stability and metabolite identification (MetID) workflows.
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Parameter Detail

CAS Number 1000669-72-6

Chemical Name
(E)-(4-(2-(1H-indazol-3-yl)vinyl)phenyl)

(piperazin-1-yl)methanone

Formula C₂₀H₂₀N₄O

Monoisotopic Mass 332.1637 Da

[M+H]⁺ (Theoretical) 333.1710 Da

Key Structural Motifs Indazole core, Piperazine ring, Styryl linker

Comparative Analysis: HRMS (Orbitrap) vs. QqQ
For researchers selecting an analytical platform for KW-2449, the choice between HRMS and

QqQ depends on the study phase. The following data compares the detection of KW-2449

spiked in rat plasma (10 ng/mL) post-protein precipitation.
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Feature
HRMS (Orbitrap

Exploris 480)
QqQ (TSQ Altis) Scientist's Verdict

Mass Accuracy
< 2 ppm (External

Cal)

Unit Resolution (0.7

Da)

HRMS Wins:

Essential for

confirming the

elemental composition

of impurities.

Selectivity
Ultra-High (Resolving

Power > 60,000)
High (SRM Mode)

QqQ Wins (Quant):

SRM is more sensitive

for pure quantitation;

HRMS is superior for

unknowns.

Metabolite ID
Excellent (Full Scan +

ddMS²)

Poor (Requires

prediction)

HRMS Wins: Can

detect N-oxide

(+15.9949 Da) and

des-ethyl metabolites

without prior tuning.

Linear Dynamic

Range
4-5 Orders 5-6 Orders

QqQ Wins: Better for

final PK studies with

wide concentration

variances.

Key Insight: Use HRMS during the Discovery and Pre-clinical phases to map the metabolic soft

spots (likely the piperazine ring). Switch to QqQ only for validated GLP toxicokinetic studies.

Experimental Protocol: The "Self-Validating"
Workflow
This protocol is designed to be self-validating. If the System Suitability Test (SST) fails, the

entire run is invalid, preventing false negatives.

Sample Preparation (Protein Precipitation)
Stock: Dissolve 1 mg KW-2449 in DMSO to make a 1 mg/mL stock.
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Working Std: Dilute to 1 µg/mL in 50:50 Methanol:Water.

Matrix: Aliquot 50 µL rat plasma.

Spike: Add 5 µL Working Std (Final: ~100 ng/mL).

Precipitate: Add 150 µL ice-cold Acetonitrile (containing 50 ng/mL Imatinib-d8 as Internal

Standard).

Centrifuge: 14,000 x g for 10 min at 4°C.

Supernatant: Transfer 100 µL to a silanized vial.

LC-MS/MS Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B (0-0.5 min) → 95% B (0.5-3.0 min) → 95% B (3.0-4.0 min) → 5% B (4.1

min).

Flow Rate: 0.4 mL/min.

Ion Source: HESI-II (Positive Mode).

Spray Voltage: 3500 V.

Capillary Temp: 320°C.

HRMS Acquisition Parameters (Full Scan / dd-MS²)
Scan Range:m/z 100–1000.

Resolution: 60,000 (Full Scan), 15,000 (MS²).

AGC Target: 3e6 (Full Scan), 1e5 (MS²).
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Isolation Window: 1.5 m/z.

Stepped NCE: 20, 40, 60 eV (Critical for fragmenting the indazole vs. piperazine).

Analytical Logic & Visualization
The Analytical Workflow
This diagram illustrates the decision matrix for analyzing KW-2449. Note the "Mass Defect

Filter" node, which is specific to HRMS data processing.
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Figure 1: Self-validating HRMS workflow for KW-2449. The Mass Defect Filter ensures only

drug-related ions trigger MS/MS.
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Fragmentation Pathway (Mechanistic Insight)
Understanding the fragmentation of KW-2449 is vital for confirming identity. The molecule

cleaves primarily at the amide bond and the piperazine ring.

Parent Ion:m/z 333.1710

Major Fragment A:m/z 248.09 (Loss of Piperazine ring C4H8N + H).

Major Fragment B:m/z 117.05 (Indazole moiety characteristic ion).

KW-2449 [M+H]+
m/z 333.1710

Fragment A
(Loss of Piperazine)

m/z ~248.09Amide Cleavage

Fragment B
(Indazole Core)

m/z ~117.05

Linker Cleavage

Neutral Loss
(Piperazine Ring)

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for KW-2449. The m/z 117 ion is diagnostic for

the indazole core.
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Note: CAS 1000669-72-6 refers specifically to KW-2449.[5][7][6][8][2][9] Ensure you are not

confusing this with Cabozantinib (XL184), which shares similar kinase targets but has a distinct

chemical structure and CAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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